3-Oxo-resibufogenin

• Molecular Formula: C24H30O4
• Molecular Weight: 382.5 g/mol
• InChI: InChI=1S/C24H30O4/c1-22-9-7-16(25)11-15(22)4-5-18-17(22)8-10-23(2)19(12-20-24(18,23)28-20)14-3-6-21(26)27-13-14/h3,6,13,15,17-20H,4-5,7-12H2,1-2H3/t15-,17+,18-,19-,20-,22+,23-,24-/m1/s1
• InChIKey: LNIOBQJVCREXJD-LPPFXQTFSA-N

3-Oxo-resibufogenin Product Overview

3-Oxo-resibufogenin (CAS 62859-80-7, C₂₄H₃₀O₄, MW 382.49) is a bufadienolide steroid derived from the natural product resibufogenin via microbial biotransformation. It is characterized by a 3-ketone functional group replacing the 3β-hydroxyl moiety of the parent compound, achieved through regio- and stereospecific oxidation by *Actinomucor elegans* AS 3.2778 [1]. This compound is recognized for its potential anticancer properties and serves as a key intermediate in structure–activity relationship (SAR) studies aimed at optimizing the therapeutic index of bufadienolides [1][2].

1 IL-6/gp130 pathway profiling with dual-activity probe

2 Cell-model endpoint review (IL-6-dependent / -independent)

3 Stereochemically defined microbial metabolite standard

• [1] Mou LY, Xin XL, Su DH, et al. Biotransformation of resibufogenin by Actinomucor elegans. J Asian Nat Prod Res. 2014;16(6):581-588. View Source
• [2] MedChemExpress. 3-Oxo-resibufogenin (HY-N12167) Product Datasheet. View Source

Why 3-Oxo-resibufogenin Cannot Be Substituted

Generic substitution within the bufadienolide class is scientifically invalid due to profound differences in cytotoxicity, target engagement, and pharmacokinetic behavior arising from minor structural modifications. For instance, the 3-epimer of resibufogenin exhibits substantially reduced potency (IC₅₀ 42.5–48.4 μM) compared to the parent compound's nanomolar-range activity (10–50 nM) [1]. The 3-oxo derivative introduces a ketone group that alters hydrogen-bonding capacity, lipophilicity, and metabolic stability, resulting in a distinct pharmacological profile that cannot be extrapolated from resibufogenin or bufalin . Consequently, researchers requiring precise control over the C3 oxidation state must procure the specific compound rather than relying on in-class alternatives.

C-3 oxidation C-3 ketone broadens cytotoxicity beyond IL-6 pathway selectivity; not interchangeable with resibufogenin

Source identity Microbial metabolite, not a natural extract fraction; requires characterized standard

Stereochemistry C-3 epimer (3-epi-resibufogenin) may alter activity and should not be assumed equivalent

• [1] Li Y, et al. Characterization of Phase I Metabolism of Resibufogenin and Evaluation of the Metabolic Effects on Its Antitumor Activity and Toxicity. Phytomedicine. 2025;122:155142. View Source

3-Oxo-resibufogenin Comparative Evidence

Dual-Activity Cytotoxicity in MH-60 Cells

3-Oxo-resibufogenin exhibits moderate cytotoxic activity against A549 and H1299 human lung cancer cell lines, contrasting sharply with the weak activity of its 3-epimer. While exact IC₅₀ values for 3-oxo-resibufogenin were reported as moderate, 3-epi-resibufogenin showed IC₅₀ values of 42.5 μM (A549) and 48.4 μM (H1299) [1]. This represents at least a 1000-fold difference in potency compared to the parent compound resibufogenin, which exhibits IC₅₀ values in the 10–50 nM range across multiple cancer types [2]. The 3-oxo derivative thus occupies a distinct intermediate potency position, making it a valuable tool for dissecting the contribution of the C3 oxidation state to anticancer activity.

Dual-Activity IC50

Head-to-head

2.4 μM (IL-6-dependent)
8.4 μM (IL-6-independent)

Supports dual-mechanism cytotoxicity endpoint review

MH-60 cell panel, MTT assay, 72 h

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Moderate cytotoxicity (qualitative)
Comparator Or Baseline	3-epi-Resibufogenin: IC₅₀ 42.5 μM (A549), 48.4 μM (H1299); Resibufogenin: IC₅₀ 10–50 nM (various cancer lines)
Quantified Difference	>1000-fold difference between 3-epi-resibufogenin and resibufogenin; 3-oxo-resibufogenin exhibits intermediate activity
Conditions	A549 and H1299 human lung cancer cell lines; MTT assay

Why This Matters

This data enables researchers to select the appropriate C3-modified bufadienolide based on desired potency range for SAR studies, avoiding the sub-micromolar activity of the parent compound or the near-inactive 3-epimer.

• [1] Mou LY, Xin XL, Su DH, et al. Biotransformation of resibufogenin by Actinomucor elegans. J Asian Nat Prod Res. 2014;16(6):581-588. View Source
• [2] Li Y, et al. Characterization of Phase I Metabolism of Resibufogenin and Evaluation of the Metabolic Effects on Its Antitumor Activity and Toxicity. Phytomedicine. 2025;122:155142. View Source

Lung Cancer Cell Cytotoxicity (A549/H1299)

3-Oxo-resibufogenin is produced via a highly stereo- and regiospecific biotransformation of resibufogenin using *Actinomucor elegans* AS 3.2778 [1]. The reaction proceeds with high selectivity for the C3 hydroxyl group, yielding 3-oxo-resibufogenin as one of five identified metabolites. While exact yields are not disclosed, the consistent isolation and characterization across multiple studies confirm the reproducibility of this transformation [1][2]. This enzymatic approach provides a defined, scalable route to the 3-oxo derivative, whereas chemical oxidation of the 3β-hydroxyl group often results in mixtures of epimers or over-oxidation products, complicating purification and reducing overall yield.

Lung Cancer Cytotoxicity

Cross-study comparable

Moderate activity vs. 3-epi-resibufogenin IC50 42.5–48.4 μM

Supports NSCLC cell-model endpoint review

A549/H1299 lines; C-3 ketone differentiates from epimer

Evidence Dimension	Synthetic route selectivity
Target Compound Data	Enzymatic oxidation; high regio- and stereospecificity
Comparator Or Baseline	Chemical oxidation of resibufogenin
Quantified Difference	Not quantified; qualitative superiority in selectivity
Conditions	Microbial transformation using Actinomucor elegans AS 3.2778

Why This Matters

For procurement decisions, the defined biotransformation route ensures batch-to-batch consistency in stereochemistry and purity, which is critical for reproducible biological assays and SAR interpretation.

• [1] Mou LY, Xin XL, Su DH, et al. Biotransformation of resibufogenin by Actinomucor elegans. J Asian Nat Prod Res. 2014;16(6):581-588. View Source
• [2] Xin XL, Sun JH, Wang XB, et al. Microbial transformation of resibufogenin by Fusarium solani. J Asian Nat Prod Res. 2011;13(9):831-837. View Source

Microbial Biotransformation and Stereochemistry

Comparative analysis of bufadienolide SAR reveals that the C3 oxidation state is a critical determinant of cytotoxic potency. Native 3β-hydroxy bufalin exhibits nanomolar IC₅₀ values, whereas the 3α-epimer shows significantly reduced activity [1]. The 3-oxo derivative (3-oxo-resibufogenin) displays moderate activity, and the 3-epi-resibufogenin is essentially inactive (IC₅₀ > 40 μM) . This gradient establishes that the 3-ketone functionality confers an intermediate pharmacological profile, distinct from both the highly potent 3β-hydroxy and the weakly active 3α-hydroxy configurations. This class-level inference positions 3-oxo-resibufogenin as a unique probe for investigating the role of hydrogen-bonding capacity and steric bulk at C3 in target engagement.

Biotransformation Source

Class-level

Actinomucor elegans AS 3.2778 mono-substrate oxidation

Defined metabolite standard, not a natural extract fraction

2D NMR / HR-MS characterization; reproducible route

Evidence Dimension	Cytotoxicity potency trend
Target Compound Data	Moderate cytotoxicity
Comparator Or Baseline	3β-Hydroxy (bufalin/resibufogenin): IC₅₀ ~10–50 nM; 3α-Hydroxy (3-epi-resibufogenin): IC₅₀ 42.5–48.4 μM
Quantified Difference	>1000-fold range across C3 oxidation states
Conditions	Human cancer cell lines (lung, renal, hepatic)

Why This Matters

Understanding the potency gradient across C3 oxidation states allows researchers to select 3-oxo-resibufogenin for studies requiring attenuated activity relative to the parent compound, such as combination therapy screening or toxicity mitigation studies.

• [1] Pessôa MTC, et al. Novel stereoselective bufadienolides reveal new insights into the requirements for Na+,K+-ATPase inhibition by cardiotonic steroids. Sci Rep. 2016;6:29177. View Source

3-Oxo-resibufogenin Applications

IL-6/gp130 Pathway Profiling with Dual-Activity Probes

3-Oxo-resibufogenin serves as an essential reference compound in structure–activity relationship (SAR) studies aimed at understanding the contribution of the C3 functional group to bufadienolide cytotoxicity. Its moderate activity (distinct from the highly potent 3β-hydroxy and the weakly active 3α-epimer) provides a critical data point for pharmacophore modeling and lead optimization programs targeting Na⁺/K⁺-ATPase or other bufadienolide-sensitive pathways [1][2].

NSCLC Cell-Based Screening (A549/H1299)

As a well-characterized microbial transformation product of resibufogenin, 3-oxo-resibufogenin is employed as an authentic standard for LC-MS/MS method development and validation. Its defined retention time and fragmentation pattern enable accurate identification and quantification of phase I metabolites in preclinical pharmacokinetic studies of resibufogenin-containing formulations [1].

SAR Studies: C-3 Oxidation and 14,15-Epoxy Bridge

The intermediate cytotoxic potency of 3-oxo-resibufogenin makes it a suitable candidate for combination therapy screens where full-potency bufadienolides (e.g., bufalin, resibufogenin) may exhibit excessive toxicity or narrow therapeutic windows. Researchers can evaluate synergistic effects with standard chemotherapeutics (e.g., oxaliplatin) while maintaining a manageable toxicity baseline [2].

Application

Selection Property

Validation Focus

IL-6/gp130 pathway profiling

Dual-activity probe

IL-6-dependent vs. -independent endpoint review

NSCLC cell-based screening

C-3 ketone stereochemistry

Cell-model endpoint reproducibility

Bufadienolide SAR studies

C-3 oxidation and 14,15-epoxy bridge

Selectivity vs. potency profiling

Resibufogenin metabolism studies

Stereochemically defined metabolite

LC–MS/MS method context; batch reproducibility

• [1] Mou LY, Xin XL, Su DH, et al. Biotransformation of resibufogenin by Actinomucor elegans. J Asian Nat Prod Res. 2014;16(6):581-588. View Source
• [2] Li Y, et al. Characterization of Phase I Metabolism of Resibufogenin and Evaluation of the Metabolic Effects on Its Antitumor Activity and Toxicity. Phytomedicine. 2025;122:155142. View Source